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Get Quote

The table below summarizes the fundamental physicochemical and thermodynamic properties of P4-t-Bu.

Property Category Specific Details

Systematic Name 1-tert-Butyl-4,4,4-tris(dimethylamino)-2,2-bis[tris(dimethylamino)-λ⁵-
phosphanylideneamino]-2λ⁵,4λ⁵-catenadi(phosphazene) [1]

Chemical Formula /
Molecular Weight

C₂₂H₆₃N₁₃P₄ / 633.73 g·mol⁻¹ [2] [1]

Chemical Structure (CH₃)₃C−N=P(−N=P(−N(CH₃)₂)₃)₃ [2]

Form and Appearance Extremely hygroscopic solid; often supplied as ~0.8 M to 1.0 M solution in

hexane [2] [1]

Basicity (pKa, MeCN) 42.1 (extrapolated) [2]

Melting Point / Boiling
Point

207 °C / 608.0 ± 38.0 °C (Predicted) [1]

Density 0.90 g/mL at 20 °C (for solution) [1]

Stability Thermally stable up to 120 °C; stable to dry oxygen and bases [2]
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P4-t-Bu is a neutral phosphazene superbase. Its extraordinary basicity stems from extensive delocalization

of the positive charge in the protonated form (P4-t-Bu-H cation) across multiple nitrogen and phosphorus

atoms within its structure, combined with high steric demand that shields the reactive site [2]. This makes it

one of the strongest neutral nitrogenous bases known, approximately 18 orders of magnitude stronger than

DBU (pKa 24.3 in MeCN) [2]. It is highly soluble in both non-polar organic solvents (e.g., hexane, toluene)

and polar aprotic solvents like THF [2].

Synthesis and Handling

P4-t-Bu is prepared via a convergent synthesis from phosphorus pentachloride, as shown in the workflow

below.
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Synthesis pathway of P4-t-Bu showing convergent routes [2]

Key handling considerations include its high hygroscopicity and reactivity with protic substances. It is

typically handled under inert atmospheres (e.g., dry nitrogen or argon). The hydrochloride or

tetrafluoroborate salts can be formed for easier handling and purification, with the free base regenerated

before use using strong bases like potassium methoxide or sodium amide [2].

Key Applications and Experimental Protocols
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P4-t-Bu acts as a potent, metal-free catalyst and promoter for various transformations under mild conditions.

Key applications and general protocols are summarized below.

Application
Area

Specific Reaction Key Outcome / Advantage

Polymerization Ring-opening alternating
copolymerization (ROAP) of epoxides

with dihydrocoumarins [3]

Forms polyesters with alternating
sequence; good control over molecular

weight and distribution.

Polymerization Ring-opening polymerization (ROP) of ω-

pentadecalactone (PDL) [3]

High conversion at low temp/dilute

conc.; enables synthesis of
homopolymers and block copolymers.

Cyclization Intramolecular cyclization of ortho-
alkynylphenyl ethers to benzofurans [2]

[3]

Proceeds via C-C bond formation under
mild, metal-free conditions.

Elimination Dehydrohalogenation of alkyl bromides to

alkenes (e.g., 1-bromooctane to 1-
octene) [2]

Higher yield (96%) compared to

tBuOK/crown ether system (75%); mild
conditions.

Alkylation Monoalkylation of weak carbon acids
(e.g., esters, nitriles) [2]

High yield and selectivity (e.g., Z-
configuration); prevents over-alkylation.

General Experimental Considerations

Typical Catalyst Loading: Reactions often use 0.1 to 10 mol% of P4-t-Bu, varying by reaction type

and scale [3].
Solvent Selection: Common solvents include toluene, tetrahydrofuran (THF), and hexane [2] [3].

Temperature Control: Many reactions proceed efficiently at room temperature or lower, with some
polymerizations requiring slightly elevated temperatures [3].

Reaction Setup: Conduct reactions under an inert atmosphere (N₂ or Ar) in oven-dried glassware
due to the base's air and moisture sensitivity [2].

Safety and Operational Notes
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P4-t-Bu is corrosive and moisture-sensitive. The commercial solution in hexane is highly flammable [1].

Consult the relevant Material Safety Data Sheet (MSDS) for comprehensive handling and disposal

protocols. Personal protective equipment (PPE) and engineering controls (fume hood) are essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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